2-(bromomethyl)-3-chloronaphthalene
Overview
Description
2-(Bromomethyl)-3-chloronaphthalene, also known as 2-BCN, is an organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid with a melting point of 214-216°C and a boiling point of 293-294°C. 2-BCN is a highly reactive compound and is used in a variety of organic synthesis reactions. It is a versatile reagent that is used in a variety of laboratory experiments, including those related to drug discovery and development.
Scientific Research Applications
2-(bromomethyl)-3-chloronaphthalene has a variety of scientific research applications. It is used in the synthesis of a wide range of organic compounds, including drugs and pharmaceuticals. It is also used in the synthesis of polymers, dyes, and other materials. Additionally, it is used in the synthesis of carbohydrates and other biologically active molecules.
Mechanism of Action
2-(bromomethyl)-3-chloronaphthalene is a highly reactive compound and can be used in a variety of organic synthesis reactions. It can act as a nucleophile, electrophile, and acid catalyst in organic synthesis reactions. It can also act as a reducing agent in certain reactions.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase and to have an effect on the metabolism of serotonin and dopamine. Additionally, it has been shown to have an effect on the metabolism of fatty acids and cholesterol.
Advantages and Limitations for Lab Experiments
2-(bromomethyl)-3-chloronaphthalene is a highly reactive compound and is useful in a variety of organic synthesis reactions. It is relatively easy to handle and store, and is stable in aqueous solutions. However, it is highly flammable and must be handled with care. Additionally, it is toxic and can cause irritation to the skin and eyes.
Future Directions
The potential applications of 2-(bromomethyl)-3-chloronaphthalene in scientific research are vast. Further research is needed to explore its potential as a drug discovery and development reagent. Additionally, further research is needed to explore its potential as a catalyst for organic synthesis reactions. Additionally, further research is needed to explore its potential as a reducing agent in certain reactions. Finally, further research is needed to explore its potential as a biocatalyst for biochemical and physiological reactions.
Synthesis Methods
2-(bromomethyl)-3-chloronaphthalene is synthesized by a two-step reaction. The first step involves the reaction of bromine and methyl iodide in an aqueous solution. This reaction produces 2-bromo-3-chloro-1-methylnaphthalene. The second step involves the reaction of this intermediate with sodium hydroxide in an aqueous solution. This reaction produces this compound as the final product.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(bromomethyl)-3-chloronaphthalene involves the bromination of 2-methyl-3-chloronaphthalene followed by the substitution of the methyl group with a bromomethyl group.", "Starting Materials": [ "2-methyl-3-chloronaphthalene", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium acetate", "Methanol" ], "Reaction": [ "Step 1: Bromination of 2-methyl-3-chloronaphthalene using bromine and sodium hydroxide in acetic acid to yield 2-bromo-3-chloronaphthalene.", "Step 2: Substitution of the methyl group with a bromomethyl group using hydrogen peroxide and sodium acetate in methanol to yield 2-(bromomethyl)-3-chloronaphthalene." ] } | |
| 99867-10-4 | |
Molecular Formula |
C11H8BrCl |
Molecular Weight |
255.5 |
Purity |
95 |
Origin of Product |
United States |
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